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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912

An In-depth Technical Guide to Tetraoctylammonium Bromide: Commercial Sources, Purity,
and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetraoctylammonium bromide
(TOAB), a versatile quaternary ammonium salt. Herein, we delve into its commercial
availability, typical purity levels, and the analytical methodologies employed for its
characterization. Furthermore, this guide details experimental protocols for its synthesis and its
application as a phase transfer catalyst in the well-established Brust-Schiffrin synthesis of gold
nanoparticles.

Commercial Availability and Purity Specifications

Tetraoctylammonium bromide is readily available from several major chemical suppliers. The
stated purity of commercially available TOAB is typically high, often exceeding 98%. Below is a
summary of the offerings from prominent suppliers.
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. . Molecular Molecular
Supplier Stated Purity CAS Number .
Formula Weight

Sigma-Aldrich >98% 14866-33-2 Cs2HesBrN 546.79 g/mol
TCI America >98.0% 14866-33-2 Cs2HesBrN 546.81 g/mol
Santa Cruz

_ =299%][1] 14866-33-2 Cs2HesBrN 546.79 g/mol
Biotechnology
Alfa Aesar
(Thermo Fisher 98+% 14866-33-2 Cs2HesBrN 546.81 g/mol
Scientific)

Analytical Methodologies for Purity Determination

The purity of Tetraoctylammonium bromide and other quaternary ammonium salts is
primarily determined using a range of analytical techniques. While specific protocols may vary
between manufacturers, the following methods are standard in the industry.

Potentiometric Titration

This is a common and robust method for determining the active matter of quaternary
ammonium salts.

Principle: The cationic quaternary ammonium compound is titrated with a standardized solution
of an anionic surfactant, such as sodium lauryl sulfate. The endpoint is detected
potentiometrically using an ion-selective electrode.

Experimental Protocol: Potentiometric Titration of Quaternary Ammonium Salts
e Apparatus:

o Automatic titrator

o Nitrate or surfactant ion-selective electrode

o Ag/AgCl reference electrode
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o 100 mL glass beaker

o Magnetic stirrer

¢ Reagents:

o

Standardized 0.005 M Sodium Lauryl Sulfate (SLS) solution

[¢]

Borate buffer (pH 9.5)

[e]

Isopropanol

Deionized water

[e]

e Procedure:

o Accurately weigh a sample of Tetraoctylammonium bromide and dissolve it in a suitable
solvent, such as a mixture of isopropanol and deionized water.

o Transfer the sample solution to a 100 mL glass beaker and add borate buffer to adjust the
pH to approximately 9.5.

o Place the beaker on a magnetic stirrer and immerse the ion-selective and reference
electrodes in the solution.

o Titrate the solution with the standardized 0.005 M SLS solution using the automatic titrator.
o The endpoint is determined from the inflection point of the titration curve.

o The purity of the Tetraoctylammonium bromide is calculated based on the volume of
SLS solution consumed.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are powerful techniques for the separation and quantification of the
primary compound and any potential impurities.
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o HPLC: Reversed-phase HPLC with an ion-pairing reagent can be used for the analysis of
guaternary ammonium salts. Detection is typically performed using a UV detector or an
Evaporative Light Scattering Detector (ELSD).

o GC-MS: This method is particularly useful for identifying and quantifying volatile or semi-
volatile impurities that may be present from the synthesis process.

Spectroscopic Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
chemical structure of Tetraoctylammonium bromide and can also be employed for
guantitative analysis (QNMR) to determine purity against a certified reference standard.

o Infrared (IR) Spectroscopy: IR spectroscopy is used to verify the functional groups present in
the molecule, serving as a qualitative identification method.

Synthesis of Tetraoctylammonium Bromide

Tetraoctylammonium bromide is synthesized via the quaternization of a tertiary amine with

an alkyl halide.

Synthesis Workflow
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Caption: Synthesis workflow for Tetraoctylammonium bromide.
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Experimental Protocol: Synthesis of
Tetraoctylammonium Bromide

e Materials:
o Trioctylamine
o 1-Bromooctane
o Acetonitrile (anhydrous)
o Ethyl acetate

e Procedure:

o

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
trioctylamine in anhydrous acetonitrile.

o Add a stoichiometric equivalent of 1-bromooctane to the solution.

o Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature.
o Remove the acetonitrile under reduced pressure using a rotary evaporator.

o Wash the resulting crude product with ethyl acetate to remove any unreacted starting
materials.

o Dry the purified Tetraoctylammonium bromide under vacuum to yield a white to off-white
solid.

Application in Gold Nanoparticle Synthesis: The
Brust-Schiffrin Method

Tetraoctylammonium bromide is a critical phase transfer catalyst in the Brust-Schiffrin two-
phase synthesis of gold nanoparticles. It facilitates the transfer of the gold salt from the
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aqueous phase to the organic phase where reduction occurs.

Experimental Workflow: Brust-Schiffrin Synthesis
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Caption: Brust-Schiffrin gold nanoparticle synthesis workflow.

Experimental Protocol: Brust-Schiffrin Gold
Nanoparticle Synthesis[2]

o Materials:

o

Hydrogen tetrachloroaurate(lll) hydrate (HAuCls-3H20)

o

Tetraoctylammonium bromide (TOAB)

[¢]

Toluene

Dodecanethiol

[¢]

o

Sodium borohydride (NaBHa4)
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o

[e]

Ethanol

Deionized water

e Procedure:

o

o

Need Custom Synthesis?

Prepare an aqueous solution of HAUCla.

In a separate flask, dissolve TOAB in toluene.

Combine the aqueous HAuUCIa4 solution and the organic TOAB solution and stir vigorously
until the agueous phase becomes colorless, indicating the transfer of AuCla~ ions into the
organic phase.

To the organic phase, add dodecanethiol.

Prepare a fresh aqueous solution of NaBHa4 and add it slowly to the vigorously stirred
organic mixture.

Continue stirring for several hours. The color of the organic phase will change to dark
brown, indicating the formation of gold nanoparticles.

Separate the organic phase and reduce its volume using a rotary evaporator.

Add ethanol to precipitate the thiol-capped gold nanoparticles.

Filter and wash the precipitate with ethanol to remove excess thiol and byproducts.

The purified gold nanopatrticles can be redissolved in toluene or other nonpolar solvents.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial sources and purity of Tetraoctylammonium
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-
tetraoctylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.scbt.com/p/tetraoctylammonium-bromide-14866-33-2
https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-tetraoctylammonium-bromide
https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-tetraoctylammonium-bromide
https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-tetraoctylammonium-bromide
https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-tetraoctylammonium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

